Cas no 109-96-6 (2,5-dihydro-1H-pyrrole)

• Product Name: 2,5-dihydro-1H-pyrrole
• CAS No: 109-96-6
• MF: C₄H₇N
• MW: 69.1050808429718
• MDL: MFCD00005213
• CID: 35591
• PubChem ID: 87574748
• Update Time: 2025-04-18

2,5-dihydro-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-Pyrroline
• 3-Pyrroline (contains Pyrrolidine)
• 2,5-dihydropyrrol
• 1-pyrroline
• 2,5-dihydro-1h-pyrrol
• 2,5-Dihydro-1H-pyrrole
• 2,5-dihydro-H-pyrrole
• 2,5-dihydropyrrole
• 3-pyrrolidine
• DIHYDROPYRROLE
• Hypophoaphoeous acid
• 3-Pyrroline HCl
• delta3-Pyrroline
• 3-Pyrroline95%
• 3-Pyrroline,97%
• 3-Pyrroline 95%
• 2,5-dihydro pyrrole
• P0577
• 8223C0DC-29EB-4298-AAB6-7FA93C67AA2A
• DTXSID4059380
• MFCD00005213
• 3-Pyrroline, 65%
• FT-0657162
• W-108701
• EINECS 203-723-1
• CHEBI:20198
• 760178-50-5
• 3-Pyrroline, 95%
• UNII-N0KYF81SDY
• NSC-89295
• 2,5-Dihydro-1H-pyrrole #
• N0KYF81SDY
• InChI=1/C4H7N/c1-2-4-5-3-1/h1-2,5H,3-4H2
• STR04876
• 109-96-6
• CS-M0785
• NSC 89295
• 2,5-Dihydrpyrrole
• 1H-Pyrrole,5-dihydro-
• JVQIKJMSUIMUDI-UHFFFAOYSA-
• AKOS005063532
• FT-0616379
• 2,5-dihydro-pyrrole
• 3-PYRROLINE [MI]
• 1H-Pyrrole, 2,5-dihydro-
• NSC89295
• NS00023534
• .DELTA.3-Pyrroline
• BCP09734
• EN300-50360
• 3-Pyrroline, technical, >=65% (GC)
• A838585
• Q223113
• Delta(3)-pyrroline
• BBL104409
• STK503772
• DTXCID4033134
• DB-031891
• DB-001264
• 203-723-1
• 2,5-dihydro-1H-pyrrole

• MDL： MFCD00005213
• Inchi： 1S/C4H7N/c1-2-4-5-3-1/h1-2,5H,3-4H2
• InChI Key： JVQIKJMSUIMUDI-UHFFFAOYSA-N
• SMILES： N1CC=CC1
• BRN： 103173

Computed Properties

• Exact Mass: 69.05780
• Monoisotopic Mass: 69.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 41.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Color/Form: Colorless liquid with ammonia smell
• Density: 0.91 g/mL at 25 °C(lit.)
• Melting Point: -71
• Boiling Point: 91°C
• Flash Point: Fahrenheit: -.4 ° f
  Celsius: -18 ° c
  
• Refractive Index: n20/D 1.46(lit.)
• Water Partition Coefficient: Miscible
• PSA: 12.03000
• LogP: 0.47460
• Merck: 8017
• Sensitiveness: Air Sensitive & Hygroscopic
• Solubility: Miscible with water, soluble in ethanol \ ether

2,5-dihydro-1H-pyrrole Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H302,H314,H332
• Warning Statement： P210,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2733 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-20/22-35
• Safety Instruction： S16-S26-S36/37/39-S45
• FLUKA BRAND F CODES：3-10-19-23
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：−20°C
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R34
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines
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• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds